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Introduction

2-Amino-5-methoxybenzamide (CAS No: 1882-71-9) is an aromatic amine and a benzamide derivative. Its structure
makes it a valuable building block in medicinal chemistry and organic synthesis. Molecules with the benzamide
scaffold are integral to numerous pharmaceuticals. For instance, a related compound, 2-Amino-N-(5-chloropyridin-2-
yl)-5-methoxybenzamide, serves as a critical intermediate in the synthesis of Factor Xa inhibitors, a class of modern
anticoagulants used to prevent and treat thromboembolic diseases.[1] Furthermore, various benzamide derivatives
have been investigated for a range of biological activities, including as anti-inflammatory agents and inhibitors of key
enzymes in metabolic pathways.[2][3]

These application notes provide comprehensive safety protocols, handling procedures, and example experimental
methodologies for the use of 2-Amino-5-methoxybenzamide in a laboratory setting.

Physical and Chemical Properties

The fundamental properties of 2-Amino-5-methoxybenzamide are summarized below.
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Property Value Reference
CAS Number 1882-71-9 [4][5]
Molecular Formula CsH10N202 [4][5]
Molecular Weight 166.18 g/mol [41[5]
IUPAC Name 2-amino-5-methoxybenzamide [4]

5-methoxyanthranilamide, 2-amino-5-
Synonyms ) [4][5]
(methyloxy)benzamide

Appearance Solid [6]

Storage Temperature 4°C, protect from light [5]

Safety and Hazard Information

2-Amino-5-methoxybenzamide is classified as hazardous. All personnel must review the Safety Data Sheet (SDS)
before handling and adhere to the GHS classifications summarized in the table below.[4][6][7]

Category GHS Classification and Statements

leialt text
Pictograms
ngcontent-ng-c1205671314="" class="ng-star-inserted">l

Signal Word Warning

H302: Harmful if swallowed.[4][7][8]H317: May cause an

allergic skin reaction.[4]H315: Causes skin irritation.H318:
Hazard Statements . )

Causes serious eye damage.H341: Suspected of causing

genetic defects.[7]May cause respiratory irritation.[9]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
[4]P264: Wash skin thoroughly after handling.[4]P280: Wear
protective gloves/protective clothing/eye protection/face
protection.[4]P301+P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.[7]P302+P352: IF ON

Precautionary Statements SKIN: Wash with plenty of soap and water.
[4]P305+P351+P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[4]P405: Store locked up.
[7]P501: Dispose of contents/container to an approved waste
disposal plant.[4]

Protocols for Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when working with 2-Amino-5-methoxybenzamide.

Personal Protective Equipment (PPE)

o Gloves: Wear nitrile or other chemical-resistant gloves.
* Eye Protection: Use chemical safety goggles or a face shield.[10]
e Lab Coat: A standard laboratory coat is required.

« Respiratory Protection: If dust generation is unavoidable, use a NIOSH/MSHA or European Standard EN 149
approved respirator.[6]

Engineering Controls

« All handling of solid 2-Amino-5-methoxybenzamide and its solutions should be performed in a certified chemical
fume hood to avoid inhalation.[6]

« Ensure an eyewash station and safety shower are readily accessible.[6]

Storage Protocol

« Procure the compound from a verified supplier and log its arrival.

Store the container in a cool, dry, and well-ventilated area.[11]

The storage location must be locked and accessible only to authorized personnel.[7]

Keep the container tightly sealed to prevent moisture ingress.[11]

« Store separately from incompatible materials such as strong oxidizing agents, acids, and bases.[6]

Spill and Leak Protocol

In the event of a spill, follow the workflow outlined below.
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‘Spill Response Protocol

Don appropriate PPE:
(Gloves, Goggles, Respirator)

Immediate Action Alert others and Preparation
evacuate immediate area

First Aid Decision Tree

Route of Exposure
\4 Y Y Y
Skin Contact Eye Contact Inhalation Ingestion
Immediate Actions
\4 \
Wash with plenty of Rinse cautiously with water Move to fresh air. A A
soap and water for 15 min. for several minutes. If not breathing, give | » D%";%??:JE xt\'/]ovr\;?ttiirl
Remove contaminated clothing. Remove contact lenses. artificial respiration. 9

Seek Immediate

Medical Attention.
Bring SDS.

Potential Mechanism: IMP Dehydrogenase Inhibition

- - S —
Inosine Monophosphate Catalyzed by _ | Xanthosine Monophosphate | _Catalyzed b Guanosine Monophosphate GTP/dGTP
(IMP) (XMP) (GMP) (DNA/RNA Synthesis)

2-Amino-5-methoxybenzamide ___Inhibits
(or its active metabolite) IMPDH Enzyme GMP Synthase

Click to download full resolution via product page

* Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or
implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and Hast

advanced chemicals, empowering scientists and researchers to drive Ontario, CA 91761, United States

progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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